Cas no 2034451-40-4 (N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide)

• Product Name: N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide
• CAS No: 2034451-40-4
• MF: C₁₂H₁₅N₅O₂S
• MW: 293.344800233841
• CID: 5335459
• Update Time: 2025-05-19

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)cyclopropanesulfonamide
• N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]cyclopropanesulfonamide
• N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide

• Inchi： 1S/C12H15N5O2S/c18-20(19,10-1-2-10)16-6-8-17-7-5-15-12(17)11-9-13-3-4-14-11/h3-5,7,9-10,16H,1-2,6,8H2
• InChI Key： NXXWLSHWVGKPNG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCN1C=CN=C1C1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• XLogP3: -0.8
• Topological Polar Surface Area: 98.2

Additional information on N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide

Introduction to N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide (CAS No. 2034451-40-4)

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide (CAS No. 2034451-40-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functionalized side chains. The presence of both pyrazin-2-yl and 1H-imidazol-1-yl moieties in its molecular structure suggests potential biological activity, making it a promising candidate for further investigation in medicinal chemistry.

The cyclopropanesulfonamide moiety is particularly noteworthy due to its ability to modulate biological targets through steric and electronic interactions. This structural feature has been extensively studied in the development of novel therapeutic agents, where it often serves as a key pharmacophore. The combination of these elements in N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide presents a unique opportunity to explore its pharmacological properties and potential applications in the treatment of various diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes and are often implicated in the pathogenesis of human diseases. The structural complexity of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide makes it an attractive scaffold for designing molecules that can selectively disrupt these interactions. Specifically, the pyrazin-2-yl and 1H-imidazol-1-yl groups may interact with specific residues on the target protein, thereby modulating its function.

Moreover, the sulfonamide group in this compound is known for its versatility in drug design. Sulfonamides have been widely used in the development of antibiotics, antiviral agents, and anti-inflammatory drugs due to their ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. The incorporation of this moiety into N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide could enhance its binding affinity and selectivity towards specific therapeutic targets.

The potential biological activity of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopropanesulfonamide has prompted several studies aimed at elucidating its mechanism of action. Initial computational studies have suggested that this compound may interact with a variety of biological targets, including kinases, transcription factors, and other enzymes involved in signal transduction pathways. These pathways are critical for regulating cellular processes such as proliferation, differentiation, and apoptosis.

In addition to its potential as an inhibitor of PPIs, N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-y]}ethylcyclopropanesulfonamide has also been investigated for its anti-inflammatory properties. In preclinical studies, this compound has shown promise in reducing inflammation by modulating the activity of key inflammatory mediators such as cytokines and chemokines. The sulfonamide group is believed to play a crucial role in this process by interacting with inflammatory signaling pathways.

The synthesis of N-{2-[2-(pyrazin - 2 - yl strong >) - 1 H - im id az ol - 1 - yl ] eth y l } cyc lo pro pan es u lf on am ide has been achieved through a multi-step synthetic route that involves the coupling of various precursors under controlled conditions. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has enabled the efficient construction of the complex molecular framework. This synthetic approach highlights the importance of innovative methodologies in facilitating the preparation of structurally diverse molecules for drug discovery.

The physicochemical properties of N-{2-[2-( py raz i n - 2 - yl str o ng >) - 1 H - i m id az ol - 1 - yl ] eth y l } cyc lo pro pan es u lf on am ide have also been thoroughly characterized. These studies have revealed that the compound exhibits good solubility in polar solvents, which is essential for its formulation into pharmaceutical preparations. Additionally, its stability under various storage conditions has been assessed, ensuring that it remains viable for further biological testing.

In conclusion, N-{2-[2-( py raz i n - 2 - yl str o ng >) - 1 H - i m id az ol - 1 - yl ] eth y l } cyc lo pro pan es u lf on am ide (CAS No. 2034451--40--4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular architecture, which includes fused heterocyclic rings and functionalized side chains, makes it an attractive candidate for further investigation in drug discovery. The presence of key pharmacophoric elements such as py raz i n - 2 - yl str o ng > and im id az ol - 1 - yl str o ng > groups suggests that this compound may interact with various biological targets, potentially leading to novel therapeutic interventions.